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For Researchers, Scientists, and Drug Development Professionals

Introduction
Chemerin-9, a nonapeptide corresponding to the C-terminal residues 149-157 of the chemerin

protein, is a potent agonist for the G protein-coupled receptor (GPCR), Chemokine-like

Receptor 1 (CMKLR1), also known as ChemR23. Activation of CMKLR1 by Chemerin-9

initiates a signaling cascade that leads to the mobilization of intracellular calcium, a key second

messenger involved in a multitude of cellular processes including immune cell trafficking,

adipogenesis, and inflammation.[1][2] This application note provides a detailed protocol for

measuring Chemerin-9-induced calcium flux in cells expressing CMKLR1, a critical assay for

studying receptor activation and for the screening and characterization of novel modulators of

the chemerin/CMKLR1 axis.

Signaling Pathway
Chemerin-9 binds to and activates CMKLR1, which is coupled to the Gi/o family of G proteins.

[2] Upon agonist binding, the G protein dissociates, and the βγ subunits activate phospholipase

C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-

trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the endoplasmic

reticulum, leading to the release of stored calcium ions into the cytoplasm. This transient

increase in intracellular calcium can be detected using calcium-sensitive fluorescent dyes.
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Calcium Flux Assay Workflow

Preparation

Assay

Data Analysis

1. Culture HEK293 cells

2. Transfect cells with CMKLR1 plasmid

3. Seed transfected cells into 96-well plates

4. Load cells with calcium-sensitive dye

5. Wash cells and add assay buffer

6. Measure baseline and Chemerin-9 induced fluorescence

7. Normalize fluorescence data

8. Perform non-linear regression

9. Determine EC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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